Cas no 312594-50-6 (4-((4-Methylbenzo[d]thiazol-2-yl)amino)-4-oxobutanoic acid)

• Product Name: 4-((4-Methylbenzo[d]thiazol-2-yl)amino)-4-oxobutanoic acid
• CAS No: 312594-50-6
• MF: C₁₂H₁₂N₂O₃S
• MW: 264.300281524658
• CID: 323801
• PubChem ID: 742451
• Update Time: 2025-04-19

4-((4-Methylbenzo[d]thiazol-2-yl)amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-((4-Methylbenzo[d]thiazol-2-yl)amino)-4-oxobutanoic acid
• 4-[(4-methyl-1,3-benzothiazol-2-yl)amino]-4-oxobutanoic acid
• Butanoic acid, 4-[(4-methyl-2-benzothiazolyl)amino]-4-oxo-
• N -(4-Methyl-benzothiazol-2-yl)-succinamic acid
• N-(4-Methylbenzothiazol-2-yl)succinamic acid
• 3-[N-(4-methylbenzothiazol-2-yl)carbamoyl]propanoic acid
• AC1LEV6K
• CBMicro_033287
• CTK1C6738
• MolPort-001-947-316
• Oprea1_652515
• Oprea1_704972
• J-018305
• AKOS000301376
• 312594-50-6
• Z283687118
• SR-01000430568
• 3-[(4-methyl-1,3-benzothiazol-2-yl)carbamoyl]propanoic acid
• N-(4-Methyl-benzothiazol-2-yl)-succinamic acid
• BIM-0033290.P001
• 4-(4-methylbenzo[d]thiazol-2-ylamino)-4-oxobutanoic acid
• Butanoic acid,4-[(4-methyl-2-benzothiazolyl)amino]-4-oxo-
• EU-0004598
• DTXSID30353470
• SR-01000430568-1

• MDL： MFCD01173069
• Inchi： 1S/C12H12N2O3S/c1-7-3-2-4-8-11(7)14-12(18-8)13-9(15)5-6-10(16)17/h2-4H,5-6H2,1H3,(H,16,17)(H,13,14,15)
• InChI Key： XXVZBTXSSTUBIB-UHFFFAOYSA-N
• SMILES： S1C(=NC2C(C)=CC=CC1=2)NC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 264.05700
• Monoisotopic Mass: 264.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 107.53000
• LogP: 2.48100

4-((4-Methylbenzo[d]thiazol-2-yl)amino)-4-oxobutanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT